Cas no 1178075-08-5 (4-(Pentylamino)tetrahydrofuran-3-ol)

• Product Name: 4-(Pentylamino)tetrahydrofuran-3-ol
• CAS No: 1178075-08-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD12812454
• CID: 1033890
• PubChem ID: 60897445
• Update Time: 2025-11-01

4-(Pentylamino)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Pentylamino)tetrahydrofuran-3-ol
• 4-(pentylamino)oxolan-3-ol
• J-513808
• DB-315897
• 1178075-08-5
• DTXSID20734057

• MDL： MFCD12812454
• Inchi： 1S/C9H19NO2/c1-2-3-4-5-10-8-6-12-7-9(8)11/h8-11H,2-7H2,1H3
• InChI Key： WVYVBKWBXIPMFD-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)NCCCCC)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.00
• Boiling Point: 291 ºC
• Flash Point: 130 ºC

Additional information on 4-(Pentylamino)tetrahydrofuran-3-ol

4-(Pentylamino)tetrahydrofuran-3-ol (CAS No. 1178075-08-5): A Comprehensive Overview

4-(Pentylamino)tetrahydrofuran-3-ol (CAS No. 1178075-08-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 4-(Pentylamino)tetrahydrofuran-3-ol.

Chemical Structure and Properties

4-(Pentylamino)tetrahydrofuran-3-ol is a cyclic ether with a pentylamine substituent attached to the tetrahydrofuran ring. The compound's molecular formula is C₁₀H₂₁NO₂, and it has a molecular weight of approximately 187.27 g/mol. The presence of the hydroxyl group and the amino group imparts unique chemical reactivity and biological activity to this molecule. The hydroxyl group can participate in hydrogen bonding, while the amino group can engage in various chemical reactions, such as acylation and alkylation.

The physical properties of 4-(Pentylamino)tetrahydrofuran-3-ol include a melting point of around 45°C and a boiling point of approximately 200°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 4-(Pentylamino)tetrahydrofuran-3-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the ring-opening of an epoxide followed by amination. For instance, the reaction of 3-hydroxytetrahydrofuran with pentylamine in the presence of a suitable catalyst can yield the desired product with high purity and yield.

An alternative approach involves the use of a Grignard reagent to introduce the pentyl group onto a pre-functionalized tetrahydrofuran derivative. This method typically involves multiple steps but offers greater control over the stereochemistry of the final product. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of 4-(Pentylamino)tetrahydrofuran-3-ol.

Biological Activities

The biological activities of 4-(Pentylamino)tetrahydrofuran-3-ol have been extensively studied due to its potential therapeutic applications. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 4-(Pentylamino)tetrahydrofuran-3-ol has demonstrated neuroprotective properties. Studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have potential as a neuroprotective agent in clinical settings.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(Pentylamino)tetrahydrofuran-3-ol are currently being explored through various preclinical studies and early-stage clinical trials. One notable area of research is its use as an adjunct therapy for chronic pain management. Preliminary studies have shown that this compound can enhance the analgesic effects of existing pain medications while reducing their side effects.

In another study, researchers investigated the efficacy of 4-(Pentylamino)tetrahydrofuran-3-ol in treating cardiovascular diseases. The results indicated that this compound can improve endothelial function and reduce blood pressure in animal models, suggesting its potential as a novel therapeutic agent for hypertension.

Conclusion

4-(Pentylamino)tetrahydrofuran-3-ol (CAS No. 1178075-08-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various synthetic transformations and biological assays. Ongoing research continues to uncover new therapeutic potentials for this compound, particularly in areas such as anti-inflammatory treatment, neuroprotection, pain management, and cardiovascular health.

The future prospects for 4-(Pentylamino)tetrahydrofuran-3-ol are promising, with ongoing clinical trials expected to provide further insights into its safety and efficacy. As research progresses, this compound may emerge as a valuable tool in the development of novel therapeutics for various diseases.